Cas no 588678-30-2 (2-(3-Methoxyphenoxy)propanohydrazide)

2-(3-Methoxyphenoxy)propanohydrazide is a hydrazide derivative featuring a methoxyphenoxy substituent, offering versatile reactivity for synthetic applications. Its structure combines a hydrazide functional group with an aromatic ether linkage, making it a valuable intermediate in organic synthesis, particularly for the preparation of heterocyclic compounds and pharmaceutical precursors. The methoxy group enhances solubility in organic solvents, facilitating downstream reactions. This compound is useful in the development of agrochemicals, pharmaceuticals, and specialty chemicals due to its ability to act as a building block for hydrazone and other nitrogen-containing frameworks. High purity and consistent quality ensure reliable performance in research and industrial applications.
2-(3-Methoxyphenoxy)propanohydrazide structure
588678-30-2 structure
Product Name:2-(3-Methoxyphenoxy)propanohydrazide
CAS No:588678-30-2
MF:C10H14N2O3
MW:210.229762554169
MDL:MFCD01930250
CID:1077980
PubChem ID:3800651
Update Time:2025-08-03

2-(3-Methoxyphenoxy)propanohydrazide Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Methoxyphenoxy)propanehydrazide
    • 2-(3-Methoxyphenoxy)propanohydrazide
    • AC1MWKDL
    • ALBB-002611
    • BBL016881
    • CTK5A8982
    • MolPort-000-887-286
    • Oprea1_826043
    • VS-05654
    • SB85993
    • STK436476
    • AKOS B015264
    • AKOS000305658
    • CS-0317589
    • 588678-30-2
    • MFCD01930250
    • DTXSID90396601
    • MDL: MFCD01930250
    • Inchi: 1S/C10H14N2O3/c1-7(10(13)12-11)15-9-5-3-4-8(6-9)14-2/h3-7H,11H2,1-2H3,(H,12,13)
    • InChI Key: QXYABCWQJLSSAV-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=1)OC)C(C(NN)=O)C

Computed Properties

  • Exact Mass: 210.10000
  • Monoisotopic Mass: 210.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 73.6Ų

Experimental Properties

  • Density: 1.165
  • Boiling Point: 426.2°C at 760 mmHg
  • Flash Point: 211.6°C
  • Refractive Index: 1.532
  • PSA: 73.58000
  • LogP: 1.54360

2-(3-Methoxyphenoxy)propanohydrazide Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-(3-Methoxyphenoxy)propanohydrazide Customs Data

  • HS CODE:2928000090
  • Customs Data:

    China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2-(3-Methoxyphenoxy)propanohydrazide Pricemore >>

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